Cas no 1227606-50-9 (5-bromo-3-chloro-2-(chloromethyl)pyridine)

5-Bromo-3-chloro-2-(chloromethyl)pyridine is a halogenated pyridine derivative with significant utility in synthetic organic chemistry. Its structure, featuring reactive bromo, chloro, and chloromethyl substituents, makes it a versatile intermediate for cross-coupling reactions, nucleophilic substitutions, and further functionalization. The presence of multiple halogen groups allows for selective modifications, facilitating the synthesis of complex heterocyclic compounds. This compound is particularly valuable in pharmaceutical and agrochemical research, where pyridine scaffolds are commonly employed. Its stability under standard conditions and well-defined reactivity profile enhance its applicability in multi-step synthetic routes. Proper handling is advised due to the potential reactivity of the chloromethyl group.
5-bromo-3-chloro-2-(chloromethyl)pyridine structure
1227606-50-9 structure
Product Name:5-bromo-3-chloro-2-(chloromethyl)pyridine
CAS No:1227606-50-9
MF:C6H4BrCl2N
MW:240.912658691406
MDL:MFCD16608175
CID:5240800
PubChem ID:122163893
Update Time:2026-03-08

5-bromo-3-chloro-2-(chloromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-3-chloro-2-(chloromethyl)pyridine
    • 5-bromo-3-chloro-2-(chloromethyl)pyridine
    • MDL: MFCD16608175
    • Inchi: 1S/C6H4BrCl2N/c7-4-1-5(9)6(2-8)10-3-4/h1,3H,2H2
    • InChI Key: PGXQJSNESLQPGM-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(CCl)C(=C1)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 112
  • XLogP3: 2.6
  • Topological Polar Surface Area: 12.9

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